Cas no 1823328-85-3 (4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid)
1823328-85-3 structure
Product Name:4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid
CAS No:1823328-85-3
MF:C7H8N2O4S
MW:216.214420318604
CID:4817354
Update Time:2023-08-19
4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-METHYL-2-(METHYLSULFONYL)PYRIMIDINE-5-CARBOXYLIC ACID
- 4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid
-
- Inchi： 1S/C7H8N2O4S/c1-4-5(6(10)11)3-8-7(9-4)14(2,12)13/h3H,1-2H3,(H,10,11)
- InChI Key： KWCKEBDOCRXKEN-UHFFFAOYSA-N
- SMILES： S(C)(C1N=CC(C(=O)O)=C(C)N=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 321
- XLogP3: -0.3
- Topological Polar Surface Area: 106
4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089006678-250mg |
4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid |
1823328-85-3 | 95% | 250mg |
$585.52 | 2023-09-02 | |
| Alichem | A089006678-1g |
4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid |
1823328-85-3 | 95% | 1g |
$1547.70 | 2023-09-02 | |
| Chemenu | CM512241-1g |
4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid |
1823328-85-3 | 95% | 1g |
$1381 | 2023-02-02 |
4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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